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Compound of Interest

11-(Methylsulfinyl)undecyl-
Compound Name:
glucosinolate

Cat. No.: B12413716

For researchers, scientists, and drug development professionals, the following provides
immediate safety, operational, and disposal guidance for 11-(Methylsulfinyl)undecyl-
glucosinolate (CAS No. 186037-18-3)[1]. This document serves as a procedural guide to
ensure the safe handling and disposal of this aliphatic glucosinolate in a laboratory setting.

Quantitative Data Summary

Due to the compound's classification for research use only, comprehensive quantitative toxicity
data is not readily available in public databases. The following table summarizes its known
physical and chemical properties.

Property Value Source

CAS Number 186037-18-3 MedchemExpress[1]
Molecular Formula C19H37N0O10S3 PubChem][2]
Molecular Weight 535.69 g/mol MedchemExpress[1]
Appearance Solid (Assumed) General knowledge

Room temperature in
Storage Temperature continental US; may vary MedchemExpress[1]

elsewhere.[1]

Toxicity Data Not readily available N/A
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Experimental Protocol: Safe Handling and Disposal

This protocol outlines the step-by-step process for safely handling 11-

(Methylsulfinyl)undecyl-glucosinolate from receipt to disposal.

Personal Protective Equipment (PPE)

Proper PPE is mandatory to prevent skin and eye contact, ingestion, and inhalation. The

minimum required PPE includes:

Eye Protection: Chemical splash goggles that provide a complete seal around the eyes. A
face shield should be worn in addition to goggles when there is a significant risk of splashes.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) of at least 14 mils thickness. Ensure
gloves are unlined and elbow-length if significant splashing is anticipated.

Body Protection: A long-sleeved laboratory coat is required. For larger quantities or when
generating aerosols, chemical-resistant coveralls are recommended.

Foot Protection: Closed-toe shoes are mandatory. Chemical-resistant boots should be worn
if there is a risk of spills.

Handling Procedures

a. Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible
materials.

Follow the supplier's recommendation for storage temperature, which is generally room
temperature.[1]

. Weighing and Preparation of Solutions:

All weighing and handling of the solid compound should be conducted in a certified chemical
fume hood to minimize inhalation exposure.
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o Use appropriate tools (e.g., spatula, weigh paper) to handle the solid. Avoid creating dust.
e When preparing solutions, slowly add the solid to the solvent to avoid splashing.
c. Experimental Use:

 All experiments involving 11-(Methylsulfinyl)undecyl-glucosinolate should be performed
within a chemical fume hood.

o Ensure all labware is clean and appropriate for the planned experiment.

o Keep containers closed when not in use.

Disposal Plan

» Waste Collection: All disposable materials that have come into contact with the compound
(e.g., gloves, weigh paper, pipette tips) should be collected in a designated, sealed, and
clearly labeled hazardous waste container.

» Liquid Waste: Unused solutions containing the compound should be collected in a labeled
hazardous waste container. Do not dispose of down the drain.

o Disposal: All hazardous waste must be disposed of through your institution's environmental
health and safety (EHS) office, following all local, state, and federal regulations.

Workflow for Handling 11-(Methylsulfinyl)undecyl-
glucosinolate

The following diagram illustrates the standard workflow for the safe handling of 11-
(Methylsulfinyl)undecyl-glucosinolate in a laboratory setting.
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Caption: Workflow for the safe handling of 11-(Methylsulfinyl)undecyl-glucosinolate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-11-methylsulfinyl-undecyl-glucosinolate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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